Cas no 1356088-10-2 (5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile)

• Product Name: 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile
• CAS No: 1356088-10-2
• MF: C₁₃H₇N₅O₂
• MW: 265.226981401443
• CID: 1033590
• PubChem ID: 71303544
• Update Time: 2025-11-01

5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile
• 5-(5-nitro-1H-indazol-3-yl)pyridine-3-carbonitrile
• 1356088-10-2
• DTXSID90745014

• Inchi： 1S/C13H7N5O2/c14-5-8-3-9(7-15-6-8)13-11-4-10(18(19)20)1-2-12(11)16-17-13/h1-4,6-7H,(H,16,17)
• InChI Key： XMILHRLEEHVSMA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C1C=NC=C(C#N)C=1)=NN2)=O

Computed Properties

• Exact Mass: 265.05997448g/mol
• Monoisotopic Mass: 265.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile

Introduction to 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile (CAS No. 1356088-10-2)

5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile, with the chemical identifier CAS No. 1356088-10-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both nitro and nitrile functional groups in its molecular framework imparts distinct reactivity, making it a valuable scaffold for synthesizing bioactive molecules.

The compound belongs to the class of indazole derivatives, which are known for their broad spectrum of biological activities. Specifically, the nitro-substituted indazole moiety plays a crucial role in modulating the pharmacological properties of the molecule. Research has indicated that such modifications can enhance binding affinity to target enzymes and receptors, thereby improving therapeutic efficacy.

In recent years, there has been a surge in interest regarding indazole-based compounds due to their potential in treating various diseases, including cancer and inflammatory disorders. The nitrile group in 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile contributes to its ability to engage in hydrogen bonding and coordinate with metal ions, which are essential interactions in many biological processes. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The nitro group can be readily reduced to an amine, opening up avenues for further derivatization and functionalization. This flexibility allows chemists to tailor the molecule's properties to specific therapeutic needs. For instance, introducing additional substituents can alter its solubility, metabolic stability, and target specificity.

Recent studies have highlighted the potential of 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile as an intermediate in the synthesis of novel anticancer agents. The indazole core is known to interact with DNA and inhibit topoisomerases, which are critical enzymes in cancer cell proliferation. By incorporating a nitro group, researchers aim to enhance these interactions, leading to more potent and selective anticancer drugs.

The nitrile group also contributes to the compound's reactivity, enabling it to participate in various chemical reactions such as nucleophilic addition and cyclization. These reactions are fundamental in constructing complex molecular architectures, which are often required for high-affinity binding to biological targets. The ability to modify both the nitro and nitrile groups provides chemists with a powerful toolkit for designing molecules with tailored pharmacological profiles.

In addition to its applications in oncology, 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile has shown promise in addressing inflammatory diseases. The nitro group can act as a prodrug moiety, releasing reactive species that modulate inflammatory pathways. This mechanism has been explored in the development of anti-inflammatory agents that target specific enzymatic pathways involved in inflammation.

The compound's structural features also make it a suitable candidate for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to elucidate how 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile interacts with biological targets. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

From a synthetic chemistry perspective, the preparation of 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile involves multi-step reactions that showcase modern synthetic strategies. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the indazole core. Additionally, transition metal-catalyzed transformations have enabled the introduction of various substituents at specific positions within the molecule.

The pharmaceutical industry has taken notice of the potential of this compound, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its safety profile and therapeutic efficacy across different disease models. The results from these studies are expected to provide further validation for its use as a lead compound or intermediate in drug development pipelines.

In conclusion, 5-(5-Nitro-1H-indazol-3-yl)nicotinonitrile (CAS No. 1356088-10-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various human health challenges.